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Compound of Interest

Compound Name: Caloxin 2A1

Cat. No.: B12413259 Get Quote

A detailed examination of Caloxin peptide inhibitors targeting the Plasma Membrane Ca2+-

ATPase (PMCA), providing researchers, scientists, and drug development professionals with a

comprehensive comparative analysis of different variants. This guide includes quantitative

performance data, detailed experimental protocols, and visualizations of key biological and

experimental processes.

Caloxin peptides are a novel class of inhibitors that target the Plasma Membrane Ca2+-

ATPase (PMCA), a crucial enzyme for maintaining low intracellular calcium concentrations.

These peptides have gained significant interest as research tools and potential therapeutic

agents due to their ability to selectively inhibit different PMCA isoforms. This guide offers a

comparative overview of various Caloxin variants, their inhibitory activities, and the

experimental methodologies used for their characterization.

Performance Comparison of Caloxin Variants
The inhibitory potency of different Caloxin peptides is typically quantified by their inhibition

constant (Ki), which represents the concentration of the inhibitor required to produce half-

maximum inhibition. A lower Ki value indicates a higher binding affinity and more potent

inhibition. The table below summarizes the reported Ki values for several Caloxin variants

against different PMCA isoforms.
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Caloxin Variant
Target PMCA
Isoform

Ki (µM) Reference

Caloxin 2a1 PMCA (general) >500 [1]

Caloxin 1b1 PMCA1 105 ± 11 [1][2]

PMCA2 167 ± 67 [2]

PMCA3 274 ± 40 [2]

PMCA4 45 ± 4 [1][2]

Caloxin 1c2 PMCA1 21 ± 6 [1]

PMCA2 40 ± 10

PMCA3 67 ± 8

PMCA4 2.3 ± 0.3 [1]

Caloxin 1b3 PMCA1 17 ± 2

PMCA4 45 ± 4

Mechanism of Action of Caloxin Peptides
Caloxin peptides function as allosteric inhibitors of the PMCA pump. They bind to an

extracellular domain of the enzyme, distinct from the intracellular calcium and ATP binding

sites. This binding event induces a conformational change in the pump, which in turn inhibits its

catalytic activity and the subsequent extrusion of Ca2+ from the cell. This non-competitive

inhibition mechanism makes Caloxins valuable tools for studying the role of PMCA in cellular

calcium signaling.
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Phage Display Workflow for Caloxin Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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